Cas no 636-26-0 (5-methyl-2-mercaptopyrimidin-4-ol)

• Product Name: 5-methyl-2-mercaptopyrimidin-4-ol
• CAS No: 636-26-0
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD00234105
• CID: 39332
• PubChem ID: 87572971
• Update Time: 2025-09-22

5-methyl-2-mercaptopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methyl-2-mercaptopyrimidine
• Methylthiouracil
• 4-Hydroxy-2-mercapto-5-methylpyrimidine~2-Thiothymine
• 5-Methyl-2-thiouracil
• 2-Mercapto-5-methylpyrimidin-4-ol
• 4(1H)-Pyrimidinone, 2,3-dihydro-5-methyl-2-thioxo-
• 5-methyl-2-sulfanylidene-1H-pyrimidin-4-one
• 4-Hydroxy-2-mercapto-5-methylpyrimidine
• 4-Hydroxy-5-methyl-2-thiopyrimidine
• 4-Hydroxy-5-methylpyrimidine-2-thione
• 5-Methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 2-Thiothymine
• Thiothymine
• Thymine, 2-thio-
• Uracil, 5-methyl-2-thio-
• 5-methyl-2-sulfanylpyrimidin-4-ol
• 5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• NSC9377
• ZLAQATDNGLKIEV-UHFFFAOYSA-N
• 2,3-Dihydro-5-methyl-2-thioxo-4(1H)-pyrimidinone
• 5-methyl-2-thioxo-1H-pyrimidin-4-one
• 5
• 5-methyl-2-mercaptopyrimidin-4-ol
• AC-907/25004441
• 5-methyl-4-oxy-2-thiopyrimidine
• SCHEMBL25450
• NCGC00260445-01
• KSC-27-034A
• SCHEMBL8139808
• MFCD00009777
• 5-Methyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone #
• 5-methyl-2 thiouracil
• EN300-97160
• DTXSID9025665
• ZLAQATDNGLKIEV-UHFFFAOYSA-
• AKOS002263996
• FT-0620619
• 5-Methyl-2-thiouracil, 98%
• Tox21_202899
• CAS-636-26-0
• AI3-26055
• 2-thio-thymine
• 5-Methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• DS-3047
• DTXCID505665
• CHEMBL3186154
• J-515497
• 4(1H)-Pyrimidinone,3-dihydro-5-methyl-2-thioxo-
• CCRIS 6069
• KUC108901N
• 636-26-0
• SY050032
• AC-8175
• 2,3-dihydro-5-methyl-2-thioxopyrimidin-4(1H)-one
• NS00120784
• A834443
• M0994
• AKOS006228865
• NSC 9377
• CS-W018293
• NSC-9377
• InChI=1/C5H6N2OS/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
• F3095-3971
• pyrimidin-4(1H)-one, 2,3-dihydro-5-methyl-2-thioxo-
• ALBB-033072
• 4(1H)-Pyrimidinone,2,3-dihydro-5-methyl-2-thioxo-
• 4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-5-METHYL-2-THIOXO-(9CI)
• FT11851
• 5-Methyl-2-thiouracil;4-Hydroxy-2-mercapto-5-methylpyrimidine
• AJ-333/25022120

• MDL： MFCD00234105
• Inchi： 1S/C5H6N2OS/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
• InChI Key： ZLAQATDNGLKIEV-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C)C(N1)=O
• BRN： 120488

Computed Properties

• Exact Mass: 142.02000
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0
• Topological Polar Surface Area: 73.2

Experimental Properties

• Color/Form: Light yellow or white crystalline powder.
• Density: 1.36
• Melting Point: 265-267 ºC
• Boiling Point: 329.7°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.6430 (estimate)
• Stability/Shelf Life: Stable but may be heat or light sensitive. Incompatible with strong oxidizing agents.
• PSA: 80.74000
• LogP: 0.74090
• Solubility: Not determined

5-methyl-2-mercaptopyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22-S36/37
• RTECS：XP2108500
• Hazardous Material Identification：
• Risk Phrases：R22; R40
• Safety Term：S22;S36/37
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones